Cas no 1496729-37-3 (3-methyl-2-(1,3-thiazol-4-yl)butanoic acid)

• Product Name: 3-methyl-2-(1,3-thiazol-4-yl)butanoic acid
• CAS No: 1496729-37-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6357627
• PubChem ID: 82406159
• Update Time: 2025-10-29

3-methyl-2-(1,3-thiazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1,3-thiazol-4-yl)butanoic acid
• 4-Thiazoleacetic acid, α-(1-methylethyl)-
• 1496729-37-3
• 3-Methyl-2-(1,3-thiazol-4-yl)butanoicacid
• EN300-1138774

• Inchi： 1S/C8H11NO2S/c1-5(2)7(8(10)11)6-3-12-4-9-6/h3-5,7H,1-2H3,(H,10,11)
• InChI Key： RCEMKJJXCFMVLJ-UHFFFAOYSA-N
• SMILES： C(C1N=CSC=1)(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 312.6±17.0 °C(Predicted)
• pka: 4.02±0.10(Predicted)

Additional information on 3-methyl-2-(1,3-thiazol-4-yl)butanoic acid

3-Methyl-2-(1,3-thiazol-4-yl)butanoic Acid: A Comprehensive Overview

The compound with CAS No. 1496729-37-3, known as 3-methyl-2-(1,3-thiazol-4-yl)butanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of butanoic acid, featuring a thiazole ring at the 2-position and a methyl group at the 3-position. The combination of these structural elements makes it a promising candidate for various research and industrial applications.

Thiazole rings are heterocyclic aromatic compounds that are widely studied for their biological activities. In the case of 3-methyl-2-(1,3-thiazol-4-yl)butanoic acid, the thiazole moiety contributes to its stability and reactivity. Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its ability to participate in various organic reactions, such as nucleophilic substitutions and condensations, makes it a valuable intermediate in drug discovery processes.

One of the most notable aspects of 3-methyl-2-(1,3-thiazol-4-yl)butanoic acid is its role in the development of antimicrobial agents. Researchers have explored its ability to inhibit bacterial growth by targeting specific enzymes involved in bacterial metabolism. For instance, studies have shown that this compound exhibits potent activity against Gram-positive bacteria, making it a potential candidate for antibiotic development.

In addition to its antimicrobial properties, 3-methyl-2-(1,3-thiazol-4-yl)butanoic acid has also been investigated for its anti-inflammatory effects. The compound has been shown to modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. This property has led to its consideration in the development of therapies for chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 3-methyl-2-(1,3-thiazol-4-yl)butanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its application in chiral drug design.

From an environmental perspective, the biodegradability and eco-friendliness of 3-methyl-2-(1,3-thiazol-4-yl)butanoic acid have been thoroughly assessed. Studies indicate that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental impact. This makes it a sustainable choice for use in industrial and pharmaceutical applications.

Looking ahead, the future of 3-methyl-2-(1,3-thiazol-4-yil)butanoic acid lies in its potential to serve as a versatile platform molecule for drug discovery and material science. Its unique combination of structural features and biological activities positions it as a key player in advancing innovative solutions across multiple disciplines.